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Compound of Interest

Compound Name: Stachyose tetrahydrate

Cat. No.: B2893482 Get Quote

For researchers, scientists, and drug development professionals engaged in the quantitative

analysis of stachyose tetrahydrate, the selection of a suitable Certified Reference Material

(CRM) is a critical first step to ensure the accuracy and reliability of experimental results. This

guide provides a comparative overview of available reference materials and detailed analytical

methodologies for their use.

Comparison of Stachyose Tetrahydrate Reference
Materials
The following table summarizes the specifications of stachyose tetrahydrate reference

materials available from various suppliers. While many suppliers offer high-purity stachyose
tetrahydrate, it is important for users to verify if the material is certified as a CRM under

standards such as ISO 17034, which guarantees its traceability and uncertainty.
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Supplier/Brand Product Name Purity CAS Number Notes

Sigma-Aldrich

Stachyose

hydrate from

Stachys

tuberifera

≥98%[1][2][3] 54261-98-2[1][2]

Suitable for

HPLC, Certificate

of Analysis

available.[1]

MP Biomedicals
Stachyose

Tetrahydrate

Identity Test:

Passes,

Conforms to

Standard (FTIR)

[4]

10094-58-3[4]

Certificate of

Analysis

available.[4]

APExBIO
Stachyose

tetrahydrate
= 98%[5] 10094-58-3[5]

Certificate of

Analysis

available.[5]

Selleck

Chemicals

stachyose

tetrahydrate
98%[6] 10094-58-3[6]

Certificate of

Analysis and

NMR data

available.[6]

Matrix Scientific
Stachyose

tetrahydrate
95+%[7] 10094-58-3[7] -

DC Chemicals
Stachyosetetrahy

drate
>98%[7] 10094-58-3[7] -

Crysdot

D-

Stachyosetetrahy

drate

95+%[7] 10094-58-3[7] -

Experimental Protocols for Stachyose Tetrahydrate
Analysis
Accurate quantification of stachyose tetrahydrate relies on robust analytical methods. High-

Performance Liquid Chromatography (HPLC) and High-Performance Thin-Layer

Chromatography (HPTLC) are commonly employed techniques.
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High-Performance Liquid Chromatography (HPLC)
Method
An established HPLC method for the simultaneous determination of stachyose, sucrose, and

raffinose utilizes an Evaporative Light Scattering Detector (ELSD).[8]

Chromatographic Conditions:

Column: Bondapak NH2 column[8]

Mobile Phase: A ternary solvent mixture of methanol-acetonitrile-water (55:25:20, v/v/v)[8]

Detector: Evaporative Light Scattering Detector (ELSD)[8]

Another HPLC method uses a Refractive Index Detector (RID) for the analysis of

oligosaccharides.

Chromatographic Conditions:

Column: COSMOSIL Packed column (Sugar-D 4.6 mm I.D. × 250 mm)[9]

Column Temperature: 30 °C[9]

Mobile Phase: 70% acetonitrile solution[9]

Flow Rate: 0.5 mL/min[9]

Injection Volume: 10 µL[9]

Detector: SHIMADZU Refractive Index detector (RID-10A)[9]

High-Performance Thin-Layer Chromatography (HPTLC)
Method
HPTLC offers a viable alternative for the quantification of stachyose.

Chromatographic Conditions:
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Plate: HPTLC plates with silica gel

Mobile Phase: A suitable solvent system for the separation of oligosaccharides.

Detection: Visualization can be achieved using a derivatizing agent followed by

densitometric analysis.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for the analysis of stachyose
tetrahydrate using a certified reference material.
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Click to download full resolution via product page

Caption: Experimental workflow for stachyose tetrahydrate analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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